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The selection of an appropriate plasticizer is a critical determinant of the final properties and

performance of Polyvinyl Chloride (PVC) formulations. Among the various non-phthalate

plasticizers, sebacate esters are recognized for their excellent low-temperature flexibility and

good compatibility with PVC. This guide provides an objective comparison of two such

sebacates: Diethyl Sebacate (DES) and Dibutyl Sebacate (DBS), focusing on their

performance as plasticizers for PVC, supported by available experimental data.

Executive Summary
Both Diethyl Sebacate and Dibutyl Sebacate are effective plasticizers for PVC, imparting

flexibility and lowering the glass transition temperature of the polymer. However, available data

suggests a significant trade-off between plasticizer permanence and its plasticizing efficiency.

Dibutyl Sebacate demonstrates superior performance in terms of mechanical properties and

significantly lower migration, indicating better permanence within the PVC matrix. Conversely,

Diethyl Sebacate exhibits substantially higher migration, suggesting it is less permanent,

which can be a critical drawback for many applications. While direct comparative data on the

mechanical properties of DES-plasticized PVC is limited in the reviewed literature, the stark

difference in migration rates is a key differentiator for formulation scientists.
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The following tables summarize the available quantitative data for PVC formulations plasticized

with Diethyl Sebacate and Dibutyl Sebacate. It is important to note that the data for DBS is

from a comprehensive study, while the data for DES is more limited, particularly concerning

mechanical properties.

Table 1: Mechanical Properties of Plasticized PVC

Property
Diethyl Sebacate
(DES)

Dibutyl Sebacate
(DBS)

Test Method

Tensile Strength Data not available 15.7 MPa[1][2][3][4] ASTM D638

Elongation at Break Data not available 350%[1][2][3][4] ASTM D638

Shore A Hardness Data not available 80.2[1][2][3][4] ASTM D2240

Table 2: Migration Properties of Plasticized PVC

Property
Diethyl Sebacate
(DES)

Dibutyl Sebacate
(DBS)

Test Method

Migration (7-day water

study)
~23.11 ± 0.09% ~4.77 ± 0.12%

See Experimental

Protocols

Migration (28-day) Data not available 12.78%[1][2][3][4] EN ISO 177:2017

Analysis of Performance
Mechanical Properties:

The available data for Dibutyl Sebacate indicates that it imparts good flexibility to PVC, as

evidenced by a high elongation at break (350%) and a moderate tensile strength (15.7 MPa).[1]

[2][3][4] The Shore A hardness of 80.2 is typical for a flexible PVC formulation.[1][2][3][4] The

lack of corresponding data for Diethyl Sebacate prevents a direct comparison of its efficiency

in improving the mechanical performance of PVC. However, the general trend for plasticizers

suggests that lower molecular weight esters, like DES, might offer higher plasticizing efficiency

at the cost of other properties.
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Migration Resistance:

Migration is a critical performance parameter for plasticizers, as their loss from the polymer

matrix can lead to embrittlement of the material and potential contamination of surrounding

environments. The available data clearly indicates that Dibutyl Sebacate has significantly lower

migration from PVC compared to Diethyl Sebacate. In a 7-day water immersion study, DES

showed a leaching of approximately 23.11%, while DBS leached only about 4.77%. This

suggests that the longer alkyl chains of dibutyl sebacate provide better permanence within the

PVC matrix. The lower volatility and higher molecular weight of DBS contribute to its reduced

tendency to migrate.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for

replication and further research.

Tensile Strength and Elongation at Break (ASTM D638)
This test method determines the tensile properties of plastics.

Specimen Preparation: Dumbbell-shaped test specimens are prepared from the plasticized

PVC material according to the dimensions specified in ASTM D638.

Procedure:

The thickness and width of the gauge section of the specimen are measured.

The specimen is mounted in the grips of a universal testing machine.

A tensile load is applied to the specimen at a constant crosshead speed until it fractures.

The force and elongation are continuously recorded.

Data Analysis:

Tensile Strength: The maximum stress sustained by the specimen during the test.
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Elongation at Break: The percentage increase in length of the specimen at the point of

fracture.

Shore A Hardness (ASTM D2240)
This method measures the indentation hardness of soft materials like plasticized PVC.

Apparatus: A Shore A durometer, consisting of a calibrated spring-loaded indenter.

Procedure:

The test specimen is placed on a flat, hard surface.

The durometer is held perpendicular to the surface of the specimen.

The indenter is pressed firmly and quickly, without shock, into the specimen until the

presser foot is in full contact with the surface.

The hardness reading is taken immediately after the presser foot is in firm contact with the

specimen.

Data Analysis: The hardness value is read directly from the durometer scale, ranging from 0

to 100.

Plasticizer Migration (Based on ISO 177 and the cited
study)
This method determines the tendency of plasticizers to migrate from a plastic material.

Specimen Preparation: Circular discs of the plasticized PVC are prepared.

Procedure (as adapted in the 7-day water study):

The initial weight of the PVC specimens is recorded.

The specimens are immersed in ultra-pure water for a 7-day period.

The characteristic IR bands of the plasticizer are monitored to ascertain leaching effects.
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After 7 days, the specimens are removed, dried, and reweighed.

Data Analysis: The percentage of weight loss of the specimens is calculated to determine the

extent of plasticizer migration.

Visualization of Concepts
To aid in the understanding of the processes and relationships discussed, the following

diagrams are provided.

PVC Plasticization Process

Rigid PVC Resin

Heat & Mixing

Plasticizer
(DES or DBS)

Flexible PVC

Click to download full resolution via product page

Caption: PVC plasticization workflow.
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Experimental Workflow for Performance Evaluation

Plasticized PVC Sample

Tensile Test
(ASTM D638)

Hardness Test
(ASTM D2240)

Migration Test
(e.g., ISO 177)

Tensile Strength
Elongation at Break Shore A Hardness Weight Loss (%)

Click to download full resolution via product page

Caption: Performance evaluation workflow.

Conclusion
Based on the available experimental data, Dibutyl Sebacate appears to be a more suitable

plasticizer for PVC applications where permanence and durability are of high importance. Its

significantly lower migration rate compared to Diethyl Sebacate suggests a more stable and

long-lasting flexible PVC product. While a complete comparative assessment of mechanical

properties is hindered by the lack of data for Diethyl Sebacate, the superior migration

resistance of Dibutyl Sebacate is a compelling factor for its selection in many formulations.

Further research is warranted to generate a complete dataset for the mechanical performance

of Diethyl Sebacate in PVC to enable a more comprehensive comparison.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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